Cas no 2229543-32-0 (tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate)

• Product Name: tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate
• CAS No: 2229543-32-0
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 6012588
• PubChem ID: 165845003
• Update Time: 2025-05-20

tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate
• EN300-1874991
• 2229543-32-0

• Inchi： 1S/C12H24N2O4/c1-11(2,3)9(7-8-14(16)17)13-10(15)18-12(4,5)6/h9H,7-8H2,1-6H3,(H,13,15)
• InChI Key： FJWMIWCFAMRYCO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC[N+](=O)[O-])C(C)(C)C)=O

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate (CAS No. 2229543-32-0)

The compound tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate (CAS No. 2229543-32-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a nitropentane backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the key reasons for the growing interest in tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate is its versatility in peptide synthesis and protecting group strategies. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during multi-step reactions, a technique highly relevant in the development of biologically active compounds. This aligns with frequent search queries such as "Boc-protection in organic synthesis" and "nitroalkane derivatives in drug design," highlighting the compound's relevance in modern research.

From a structural perspective, the presence of both 4,4-dimethyl and nitro functionalities in this molecule contributes to its stability and reactivity. These features are often discussed in forums and publications focusing on structure-activity relationships (SAR) and molecular docking studies. The compound's CAS No. 2229543-32-0 is frequently cited in patent literature, particularly in applications related to small molecule inhibitors and catalysts, making it a topic of interest for researchers exploring enzyme modulation and kinase targeting.

In the context of industrial applications, tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate is often utilized in the production of high-performance polymers and specialty chemicals. Its nitro group can serve as a precursor for further functionalization, a process commonly searched under terms like "nitro reduction methods" and "carbamate coupling reactions." This adaptability makes the compound a staple in laboratories focusing on polymer chemistry and nanomaterial synthesis, areas that are currently trending due to advancements in renewable materials.

Safety and handling of tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate are also critical topics, with many researchers seeking information on its storage conditions and compatibility with other reagents. While not classified as hazardous under standard regulations, proper handling protocols are essential to ensure optimal results in synthetic workflows. This aligns with the broader industry shift toward laboratory safety best practices and waste minimization, which are frequently searched topics in academic and industrial settings.

In summary, tert-butyl N-(4,4-dimethyl-1-nitropentan-3-yl)carbamate (CAS No. 2229543-32-0) is a multifaceted compound with broad applicability in pharmaceutical research, material science, and industrial chemistry. Its structural features and functional groups make it a subject of ongoing study, particularly in fields emphasizing sustainable methodologies and innovative synthetic routes. As interest in custom synthesis and molecular design continues to grow, this compound remains a valuable tool for scientists and engineers worldwide.